2-amino-N-[2-(cyclopropylmethylamino)cyclohexyl]-3-methylbutanamide

• Molecular Formula: C15H29N3O
• Molecular Weight: 267.41 g/mol
• IUPAC Name: 2-amino-N-[2-(cyclopropylmethylamino)cyclohexyl]-3-methylbutanamide
• InChI: InChI=1S/C15H29N3O/c1-10(2)14(16)15(19)18-13-6-4-3-5-12(13)17-9-11-7-8-11/h10-14,17H,3-9,16H2,1-2H3,(H,18,19)
• InChI Key: JMEBNXNVMPITTP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)NC1CCCCC1NCC2CC2)N

Description

2-amino-N-[2-(cyclopropylmethylamino)cyclohexyl]-3-methylbutanamide is a complex organic compound with a unique structure that includes an amino group, a cyclopropylmethylamino group, and a cyclohexyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-N-[2-(cyclopropylmethylamino)cyclohexyl]-3-methylbutanamide typically involves multiple steps, starting from readily available starting materialsSpecific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. The use of continuous flow reactors and advanced purification techniques can enhance the scalability and reproducibility of the production process .

Chemical Reactions Analysis

Types of Reactions

2-amino-N-[2-(cyclopropylmethylamino)cyclohexyl]-3-methylbutanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify specific functional groups within the molecule.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as solvent choice, temperature, and pH play a significant role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce reduced forms of the compound with modified functional groups .

Scientific Research Applications

2-amino-N-[2-(cyclopropylmethylamino)cyclohexyl]-3-methylbutanamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme interactions and protein binding.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-amino-N-[2-(cyclopropylmethylamino)cyclohexyl]-3-methylbutanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The pathways involved in these interactions can include signal transduction, gene expression, and metabolic regulation .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-amino-N-[2-(cyclopropylmethylamino)cyclohexyl]-3-methylbutanamide include:

• 2-amino-N-[2-(cyclopropylmethylamino)cyclohexyl]acetamide
• 2-amino-N-[2-(cyclopropylmethylamino)cyclohexyl]propionamide

Uniqueness

What sets this compound apart is its specific combination of functional groups and ring structures, which confer unique chemical and biological properties. This uniqueness makes it a valuable compound for research and industrial applications .